2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-2-13-3-7-15(8-4-13)19-17(20)12-21-16-9-5-14(11-18)6-10-16/h3-10H,2,12H2,1H3,(H,19,20)
• InChI Key: KPUJUATVUKKZEU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide is a chemical compound with the molecular formula C19H18N2O2. It is also known as A-841720, and it belongs to the class of organic compounds known as phenoxyacetamides. This compound has gained significant importance in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce inflammation and pain by inhibiting COX-2. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide in lab experiments include its anti-inflammatory, analgesic, and neuroprotective properties. It has also been found to be relatively safe and well-tolerated in animal studies. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide. One direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of chronic pain. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in humans.

Synthesis Methods

The synthesis of 2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide involves a multi-step process. The first step involves the reaction of 4-cyanophenol with 4-ethylbenzoyl chloride in the presence of a base to form 4-ethyl-4'-cyanobiphenyl-2-carboxylic acid. The second step involves the reaction of this intermediate with ethyl chloroacetate in the presence of a base to form this compound.

Scientific Research Applications

2-(4-cyanophenoxy)-N-(4-ethylphenyl)acetamide has been studied extensively for its potential applications in the field of medicine. It has been found to possess anti-inflammatory, analgesic, and neuroprotective properties. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.